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Compound of Interest

Compound Name: 4-(Allyloxy)-3-methoxybenzonitrile

Cat. No.: B6640708

Get Quote

Executive Summary
For drug development professionals and synthetic chemists, 4-(Allyloxy)-3-
methoxybenzonitrile (CAS: 209916-32-5) serves as a highly versatile building block.

Characterized by its unique combination of an electron-withdrawing nitrile group, an electron-

donating methoxy group, and a reactive allyloxy moiety, this compound is frequently utilized as

a precursor in the synthesis of complex pharmaceutical libraries, including selective

mineralocorticoid receptor antagonists and indole acetic derivatives.

This technical guide provides an in-depth analysis of the compound's physicochemical

properties, a self-validating methodology for its synthesis via

O-alkylation, and its downstream reactivity profile, specifically focusing on its utility in thermal
Claisen rearrangements.

Chemical Identity & Physicochemical Profiling
Understanding the structural geometry and electronic distribution of 4-(Allyloxy)-3-
methoxybenzonitrile is critical for predicting its reactivity. The presence of the para-allyloxy
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group provides a terminal alkene handle for cross-coupling, metathesis, or sigmatropic

rearrangements, while the meta-methoxy group sterically and electronically modulates the

aromatic core[1].

Quantitative Data Summary
The following table consolidates the core identification metrics and physicochemical properties

of the compound:

Property Value / Description

Chemical Name 4-(Allyloxy)-3-methoxybenzonitrile

Synonyms 4-Alloxy-3-methoxybenzonitrile

CAS Number 209916-32-5

Molecular Formula

Molecular Weight 189.21 g/mol

SMILES String C=CCOC1=C(C=C(C=C1)C#N)OC

Functional Groups Nitrile, Ether (Methoxy), Allyl Ether

Storage Conditions Sealed in dry conditions, 2–8°C

Synthesis Methodology: O-Alkylation
The most robust and field-proven method for synthesizing 4-(Allyloxy)-3-methoxybenzonitrile
is the O-alkylation of 4-hydroxy-3-methoxybenzonitrile (vanillonitrile) using allyl bromide[2].

Mechanistic Causality & Experimental Design
The reaction proceeds via a bimolecular nucleophilic substitution (

) mechanism. The choice of reagents is dictated by the need to maximize the nucleophilicity of
the phenol while protecting the sensitive nitrile group from hydrolysis.

Base Selection: Potassium carbonate (
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) is utilized because it is a mild, non-nucleophilic base. The strongly electron-withdrawing
nature of the para-nitrile group lowers the

of the phenolic hydroxyl, allowing

to efficiently generate the phenoxide anion without risking the conversion of the nitrile to an
amide or carboxylic acid[3].

Solvent Selection: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or acetone

are strictly required. These solvents solvate the potassium cation but leave the phenoxide

anion relatively "naked" and highly reactive, thereby accelerating the

attack on the electrophilic carbon of allyl bromide[4].
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Figure 1: SN2 O-alkylation pathway for 4-(Allyloxy)-3-methoxybenzonitrile synthesis.
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Step-by-Step Validated Protocol
Preparation: Dissolve 0.1 mol of 4-hydroxy-3-methoxybenzonitrile in 150 mL of anhydrous

DMF in a round-bottom flask equipped with a magnetic stirrer.

Deprotonation: Add 325.3 mmol (approx. 3.25 equivalents) of finely powdered anhydrous

portion-wise. Self-Validation: The solution will typically undergo a slight color change as the
phenoxide anion is generated.

Alkylation: Cool the mixture in an ice bath to 0°C. Introduce 130.1 mmol (1.3 equivalents) of

allyl bromide dropwise via an addition funnel. Causality: Dropwise addition controls the

exothermic nature of the alkylation and minimizes the formation of poly-alkylated

byproducts[2].

Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room

temperature. Stir under an inert argon atmosphere for 16–19 hours.

Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl

Acetate (3:1) eluent system to confirm the complete consumption of the starting phenol.

Workup: Filter the suspension to remove inorganic salts (

, unreacted

). Concentrate the filtrate under reduced pressure. Partition the resulting residue between
ethyl acetate and distilled water. Wash the organic layer successively with water and brine to
remove residual DMF, dry over anhydrous

, and concentrate in vacuo to yield the product as a colorless to pale-yellow oil[2].

Downstream Applications: The Claisen
Rearrangement
In pharmaceutical development, 4-(Allyloxy)-3-methoxybenzonitrile is rarely the final active

pharmaceutical ingredient (API). Instead, it is a strategic intermediate. One of its most valuable

applications is undergoing a thermal Claisen rearrangement to yield 3-allyl-4-hydroxy-5-

methoxybenzonitrile[5].
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This transformation is critical when synthesizing highly substituted aromatic rings, such as

those found in non-steroidal mineralocorticoid receptor antagonists used for treating

cardiovascular disorders[5].

Mechanistic Overview
Heating the compound to temperatures exceeding 200°C induces a concerted,[3,3]-sigmatropic

rearrangement. The allyl group migrates from the oxygen atom to the adjacent ortho-carbon on

the aromatic ring. This is followed by a rapid keto-enol tautomerization that restores the

aromaticity of the system, yielding a C-allyl phenol.
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Figure 2: Thermal[3,3]-sigmatropic Claisen rearrangement of the allyloxy moiety.
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The resulting C-allyl phenol provides two distinct reactive sites: a free phenolic hydroxyl group

for further etherification or esterification, and a terminal alkene that can be subjected to

ozonolysis (to form an aldehyde) or transition-metal-catalyzed cross-coupling reactions[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b6640708?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6640708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

